molecular formula C9H10ClN3 B6248681 1-(1,7-naphthyridin-8-yl)methanamine hydrochloride CAS No. 2413867-05-5

1-(1,7-naphthyridin-8-yl)methanamine hydrochloride

Cat. No.: B6248681
CAS No.: 2413867-05-5
M. Wt: 195.6
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Description

1-(1,7-naphthyridin-8-yl)methanamine hydrochloride is a chemical compound belonging to the class of naphthyridines, which are heterocyclic aromatic organic compounds

Preparation Methods

Synthetic Routes and Reaction Conditions: 1-(1,7-naphthyridin-8-yl)methanamine hydrochloride can be synthesized through several synthetic routes. One common method involves the reaction of 1,7-naphthyridin-8-ylamine with formaldehyde in the presence of hydrochloric acid. The reaction typically proceeds under reflux conditions to ensure complete conversion.

Industrial Production Methods: In an industrial setting, the synthesis of this compound may involve large-scale reactions using continuous flow reactors. These reactors allow for precise control of reaction conditions, such as temperature and pressure, to optimize yield and purity.

Chemical Reactions Analysis

Types of Reactions: 1-(1,7-naphthyridin-8-yl)methanamine hydrochloride can undergo various chemical reactions, including oxidation, reduction, and substitution reactions.

Common Reagents and Conditions:

  • Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and hydrogen peroxide (H₂O₂).

  • Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) and sodium borohydride (NaBH₄) are often used.

  • Substitution: Nucleophilic substitution reactions can be carried out using reagents like sodium hydroxide (NaOH) or potassium carbonate (K₂CO₃).

Major Products Formed:

  • Oxidation: The compound can be oxidized to form naphthyridine-8-carboxylic acid.

  • Reduction: Reduction reactions can yield 1-(1,7-naphthyridin-8-yl)methanol.

  • Substitution: Substitution reactions can lead to the formation of various substituted naphthyridines.

Scientific Research Applications

1-(1,7-naphthyridin-8-yl)methanamine hydrochloride has several scientific research applications:

  • Chemistry: It is used as a building block in the synthesis of more complex organic compounds.

  • Biology: The compound has been studied for its potential biological activities, including antimicrobial and anticancer properties.

  • Medicine: It is being investigated for its therapeutic potential in treating various diseases.

  • Industry: It is used in the development of new materials and chemical processes.

Mechanism of Action

1-(1,7-naphthyridin-8-yl)methanamine hydrochloride is similar to other naphthyridine derivatives, such as 1,8-naphthyridine and 1,5-naphthyridine. it is unique in its structure and potential applications. The presence of the amine group and the hydrochloride salt form contribute to its distinct properties and reactivity.

Comparison with Similar Compounds

  • 1,8-naphthyridine

  • 1,5-naphthyridine

  • 1,6-naphthyridine

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Properties

CAS No.

2413867-05-5

Molecular Formula

C9H10ClN3

Molecular Weight

195.6

Purity

95

Origin of Product

United States

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